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Introduction

7-Methylindole-3-carboxaldehyde, a derivative of the indole heterocyclic system, is a
compound of significant interest in medicinal chemistry and organic synthesis. Its structure,
featuring a methyl group at the 7-position and a reactive aldehyde at the 3-position, provides a
unique scaffold for the development of novel therapeutic agents and complex organic
molecules.[1][2] This guide offers an in-depth exploration of the chemical properties, synthesis,
and characterization of 7-Methylindole-3-carboxaldehyde, providing field-proven insights for
its effective utilization in research and development.

The indole core is a privileged scaffold in drug discovery, present in a multitude of natural and
synthetic bioactive compounds.[3][4] The strategic placement of the methyl group on the indole
ring in 7-Methylindole-3-carboxaldehyde influences its electronic properties and steric
interactions, which can be leveraged to fine-tune the biological activity and pharmacokinetic
profile of its derivatives.[1] The aldehyde functionality serves as a versatile handle for a wide
array of chemical transformations, enabling the construction of diverse molecular architectures.

[5]

Core Chemical and Physical Properties
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A thorough understanding of the fundamental physicochemical properties of 7-Methylindole-3-
carboxaldehyde is paramount for its effective handling, storage, and application in synthetic

protocols.
Property Value Source
Molecular Formula C10HoNO [21[6]1[7]
Molecular Weight 159.18 g/mol [61[7]
CAS Number 4771-50-0 [2][6]117]

Yellowish to off-white
Appearance _ [2]
crystalline powder

Melting Point 200-212 °C [2]

Purity > 99% (HPLC) [2]

Soluble in organic solvents
Solubility such as DMF and ethyl [8]
acetate.

Store at 0-8 °C, under an inert
Storage Conditions atmosphere, and protected
from light.[1][2]

Synthesis and Mechanistic Insights

The most prevalent and efficient method for the synthesis of 7-Methylindole-3-
carboxaldehyde is the Vilsmeier-Haack reaction.[1] This reaction involves the formylation of
an electron-rich aromatic ring, in this case, 7-methylindole, using a Vilsmeier reagent.

The Vilsmeier-Haack Reaction: A Step-by-Step Protocol

The Vilsmeier reagent, a chloromethyleniminium salt, is typically generated in situ from N,N-
dimethylformamide (DMF) and phosphorus oxychloride (POCI3).[9][10]

Step 1: Formation of the Vilsmeier Reagent
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Phosphorus oxychloride activates the carbonyl group of DMF, making it susceptible to
nucleophilic attack by the dimethylamino group. Subsequent elimination of a chloride ion
generates the electrophilic Vilsmeier reagent.

POCIs

+ POCIs . - Cl- Vilsmeier Reagent
DMF > Activated Complex (Chloromethyleniminium salt)

Click to download full resolution via product page
Caption: Formation of the Vilsmeier Reagent.
Step 2: Electrophilic Aromatic Substitution

The electron-rich 7-methylindole attacks the electrophilic Vilsmeier reagent, preferentially at the
C3 position due to the directing effect of the indole nitrogen. This results in the formation of an

iminium salt intermediate.
Step 3: Hydrolysis

The reaction mixture is then quenched with water, leading to the hydrolysis of the iminium salt
to yield the final product, 7-Methylindole-3-carboxaldehyde.

Starting Materials

Vilsmeier Reagent
Intermediate Product

) + Vilsmeier Reagent | Iminium Salt Hydrolysis (H20)
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Caption: Vilsmeier-Haack Synthesis Workflow.

Experimental Protocol:

A general procedure for the synthesis of 7-methylindole-3-carboxaldehyde from 7-
methylindole is as follows:[8]

e To a flask containing N,N-dimethylformamide (DMF), slowly add phosphorus oxychloride
(POCI3) at 0 °C.

Stir the mixture to form the Vilsmeier reagent.

Add 7-methylindole to the reaction mixture.

The reaction is then heated.

After the reaction is complete, the mixture is cooled and neutralized with a saturated sodium
bicarbonate solution.

The crude product is filtered, washed, and purified by column chromatography.

Spectroscopic Characterization

Confirmation of the structure and purity of synthesized 7-Methylindole-3-carboxaldehyde is
achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR data for 7-Methylindole-3-carboxaldehyde is not readily available in the
provided search results, typical chemical shifts for related indole-3-carboxaldehydes can be
inferred.[11][12] The *H NMR spectrum would be expected to show distinct signals for the
aldehyde proton (around 10 ppm), the aromatic protons on the indole ring, and the methyl
group protons. The 3C NMR spectrum would show a characteristic signal for the carbonyl
carbon of the aldehyde group (around 185 ppm).

Infrared (IR) Spectroscopy
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The IR spectrum of 7-Methylindole-3-carboxaldehyde provides key information about its
functional groups. A strong absorption band corresponding to the C=0 stretching of the
aldehyde group is expected in the region of 1650-1700 cm~1. The N-H stretching of the indole
ring would appear as a broad band around 3200-3400 cm~*. The NIST Chemistry WebBook
provides a reference IR spectrum for 1H-Indole-3-carboxaldehyde, 7-methyl-.[13]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. The electron ionization (EI) mass spectrum would show a molecular ion peak (M*)
corresponding to the molecular weight of 159.18 g/mol .[6][13]

Chemical Reactivity and Synthetic Utility

The aldehyde group at the 3-position of 7-Methylindole-3-carboxaldehyde is a versatile
functional group that can participate in a variety of chemical reactions, making it a valuable
building block in organic synthesis.[5]

Key Reactions:

N-Alkylation and N-Acylation: The nitrogen atom of the indole ring can be functionalized
through alkylation or acylation reactions.[1]

o Condensation Reactions: The aldehyde can react with amines, hydrazines, and other
nucleophiles to form imines, hydrazones, and other derivatives.[5]

» Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 7-
methylindole-3-carboxylic acid.

e Reduction: The aldehyde can be reduced to the corresponding alcohol, (7-methyl-1H-indol-3-
yl)methanol.

» Wittig and Horner-Wadsworth-Emmons Reactions: These reactions allow for the conversion
of the aldehyde into various substituted alkenes.
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Caption: Reactivity of 7-Methylindole-3-carboxaldehyde.

Applications in Drug Discovery and Beyond

7-Methylindole-3-carboxaldehyde serves as a crucial intermediate in the synthesis of a wide
range of biologically active molecules.[1][2] Its derivatives have shown potential as:

e Anticancer agents: Indole-based compounds are known to exhibit anticancer properties.[1]

e Antimicrobial and antifungal agents: Derivatives have demonstrated activity against various
pathogens.[1][14]

» Anti-inflammatory agents: The indole scaffold is present in several anti-inflammatory drugs.

[1]

o Tryptophan dioxygenase inhibitors: These are being investigated as potential anticancer
immunomodulators.[8]

e Antiandrogens: For the treatment of prostate cancer.[8]
e Glucocorticoid receptor ligands.[8]

» Necroptosis inhibitors.[8]
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Beyond pharmaceuticals, 7-Methylindole-3-carboxaldehyde and its derivatives find
applications in the flavor and fragrance industry due to their aromatic properties and in the
development of agrochemicals.[1][2][15]

Conclusion

7-Methylindole-3-carboxaldehyde is a versatile and valuable chemical entity with significant
potential in various scientific and industrial fields. Its straightforward synthesis, well-defined
chemical properties, and broad reactivity make it an attractive starting material for the
development of novel compounds with diverse applications. This guide provides a solid
foundation for researchers and developers to understand and effectively utilize this important
indole derivative in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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